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Compound of Interest

Compound Name: Bis(2-chloroethyl) phosphate-d8

Cat. No.: B12391953 Get Quote

In-Depth Technical Guide to Bis(2-chloroethyl)
phosphate-d8
This technical guide provides a comprehensive overview of the known physical properties of

Bis(2-chloroethyl) phosphate-d8. It is intended for researchers, scientists, and drug

development professionals who utilize this compound, primarily as an internal standard in

quantitative analytical methods.

Core Physical Properties
Bis(2-chloroethyl) phosphate-d8 is the deuterated form of Bis(2-chloroethyl) phosphate. The

incorporation of deuterium atoms provides a distinct mass signature, making it an ideal internal

standard for mass spectrometry-based quantification of its non-deuterated counterpart.

Quantitative Data Summary
While specific experimental values for melting and boiling points of Bis(2-chloroethyl)
phosphate-d8 are not readily available in the public domain, the following table summarizes its

key physical and chemical identifiers.
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Property Value Source

Molecular Formula C4HD8Cl2O4P [1]

Molecular Weight 231.04 g/mol [1]

CAS Number 1477495-02-5 [1]

Appearance Solid [2]

Color Off-white to light yellow [2]

Purity ≥98% [1]

Solubility Soluble in DMSO (1 mg/mL) [2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Bis(2-
chloroethyl) phosphate-d8 are not extensively published. However, its primary application is

as an internal standard in analytical chemistry, particularly in liquid chromatography-mass

spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) for the

quantification of Bis(2-chloroethyl) phosphate.

A general protocol for its use as an internal standard is outlined below.

General Protocol for Quantitative Analysis using Bis(2-
chloroethyl) phosphate-d8 as an Internal Standard
This protocol describes a typical workflow for the quantification of an analyte (in this case,

Bis(2-chloroethyl) phosphate) in a complex matrix such as plasma or environmental samples.

1. Preparation of Stock Solutions:

Analyte Stock Solution: Prepare a stock solution of the non-deuterated Bis(2-chloroethyl)

phosphate in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

Internal Standard Stock Solution: Prepare a stock solution of Bis(2-chloroethyl)
phosphate-d8 in the same solvent at a concentration of 1 mg/mL.
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2. Preparation of Calibration Standards and Quality Controls:

Prepare a series of calibration standards by spiking a blank matrix with known

concentrations of the analyte.

Add a fixed concentration of the Bis(2-chloroethyl) phosphate-d8 internal standard to each

calibration standard.

Prepare quality control (QC) samples at low, medium, and high concentrations in the same

manner.

3. Sample Preparation:

To an aliquot of the unknown sample, add the same fixed concentration of the Bis(2-
chloroethyl) phosphate-d8 internal standard.

Perform sample extraction to isolate the analyte and internal standard from the matrix. This

may involve protein precipitation, liquid-liquid extraction, or solid-phase extraction.

Evaporate the solvent and reconstitute the residue in the mobile phase for LC-MS analysis

or a suitable solvent for GC-MS analysis.

4. Instrumental Analysis (LC-MS/MS):

Chromatographic Separation:

Column: A suitable C18 column is often used.

Mobile Phase: A gradient of water and acetonitrile or methanol, both with a small

percentage of formic acid, is typical.

Flow Rate: A flow rate of 0.2-0.5 mL/min is common.

Injection Volume: 5-10 µL.

Mass Spectrometric Detection:

Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode.
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Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and

sensitivity.

Monitor the precursor-to-product ion transitions for both the analyte and the internal

standard.

5. Data Analysis:

Calculate the peak area ratio of the analyte to the internal standard for each calibration

standard.

Construct a calibration curve by plotting the peak area ratio against the analyte

concentration.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
Experimental Workflow for Quantitative Analysis
The following diagram illustrates the typical workflow for using Bis(2-chloroethyl) phosphate-
d8 as an internal standard in a quantitative analytical method.
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Caption: Workflow for quantitative analysis using an internal standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12391953?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12391953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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